Cas no 4449-45-0 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI))

1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI) structure
4449-45-0 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI)
CAS No:4449-45-0
MF:C4H5N3O3
MW:143.100800275803
CID:325449
PubChem ID:45083507
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI)
    • 1,2,4-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)-
    • 5-Hydroxymethyl-6-azauracil
    • as-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)- (7CI,8CI)
    • 6-(Hydroxymethyl)-1,2,4-triazine-3,5-diol
    • 4449-45-0
    • 6-(Hydroxymethyl)-1,2,4-triazine-3,5(2H,4H)-dione
    • DTXSID801233082
    • 1,2,4-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)-(9ci)
    • SCHEMBL23663105
    • Inchi: 1S/C4H5N3O3/c8-1-2-3(9)5-4(10)7-6-2/h8H,1H2,(H2,5,7,9,10)
    • InChI Key: BDNQWCVSFMASIQ-UHFFFAOYSA-N
    • SMILES: OCC1C(NC(NN=1)=O)=O

Computed Properties

  • Exact Mass: 143.033
  • Monoisotopic Mass: 143.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 90.8A^2

1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI) Related Literature

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